Cas no 1236265-65-8 (N-(2-Pyridinylmethyl)-2-piperidinecarboxamidehydrochloride)

• Product Name: N-(2-Pyridinylmethyl)-2-piperidinecarboxamidehydrochloride
• CAS No: 1236265-65-8
• MF: C₁₂H₁₈ClN₃O
• MW: 255.743821620941
• CID: 1079595
• PubChem ID: 56832238
• Update Time: 2025-11-06

N-(2-Pyridinylmethyl)-2-piperidinecarboxamidehydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2-Pyridinylmethyl)-2-piperidinecarboxamide hydrochloride
• AKOS015849622
• N-(pyridin-2-ylmethyl)piperidine-2-carboxamide hydrochloride
• N-(pyridin-2-ylmethyl)piperidine-2-carboxamidehydrochloride
• N-(2-Pyridinylmethyl)-2-piperidinecarboxamidehydrochloride
• N-(pyridin-2-ylmethyl)piperidine-2-carboxamide;hydrochloride
• 1236265-65-8

• MDL： MFCD13562795
• Inchi： 1S/C12H17N3O.ClH/c16-12(11-6-2-4-8-14-11)15-9-10-5-1-3-7-13-10;/h1,3,5,7,11,14H,2,4,6,8-9H2,(H,15,16);1H
• InChI Key： LKPUDYLBORUYJC-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1CCCCN1)NCC1C=CC=CN=1

Computed Properties

• Exact Mass: 255.1138399g/mol
• Monoisotopic Mass: 255.1138399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54Ų

Additional information on N-(2-Pyridinylmethyl)-2-piperidinecarboxamidehydrochloride

N-(2-Pyridinylmethyl)-2-piperidinecarboxamide Hydrochloride: A Comprehensive Overview

N-(2-Pyridinylmethyl)-2-piperidinecarboxamide hydrochloride, identified by the CAS number 1236265-65-8, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, often abbreviated as N-(pyridinylmethyl)piperidinecarboxamide hydrochloride, has garnered attention due to its unique structural properties and potential applications in drug development. The molecule combines a pyridine ring with a piperidine moiety, creating a structure that exhibits interesting chemical reactivity and biological activity.

The synthesis of N-(pyridinylmethyl)piperidinecarboxamide hydrochloride involves a multi-step process that typically begins with the preparation of the pyridine derivative. Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis of this compound, improving both yield and purity. The use of catalytic asymmetric synthesis has been particularly promising, allowing for the selective formation of enantiomerically enriched products. This is crucial for pharmaceutical applications, where stereochemistry plays a pivotal role in determining drug efficacy and safety.

Structurally, the compound features a pyridine ring attached to a piperidine ring via a methylene group. The piperidine ring is further substituted with an amide group, which contributes to the compound's solubility and bioavailability. The hydrochloride salt form ensures stability under physiological conditions, making it suitable for use in pharmacological studies. Recent studies have highlighted the importance of the amide group in facilitating interactions with biological targets, such as enzymes and receptors.

In terms of biological activity, N-(pyridinylmethyl)piperidinecarboxamide hydrochloride has shown potential as a modulator of various cellular pathways. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammatory processes, suggesting its potential as an anti-inflammatory agent. Additionally, research into its effects on neuronal pathways has revealed promising results in models of neurodegenerative diseases. These findings underscore the compound's versatility and its potential role in developing novel therapeutic agents.

The pharmacokinetic profile of N-(pyridinylmethyl)piperidinecarboxamide hydrochloride has been extensively studied, with particular emphasis on its absorption, distribution, metabolism, and excretion (ADME) properties. Studies indicate that the compound exhibits moderate oral bioavailability, which is enhanced by its ability to permeate cellular membranes efficiently. Metabolism primarily occurs via cytochrome P450 enzymes, with major metabolites identified through advanced mass spectrometry techniques. Understanding these parameters is essential for optimizing dosing regimens and minimizing adverse effects in clinical settings.

Recent advancements in computational chemistry have provided new insights into the molecular interactions of N-(pyridinylmethyl)piperidinecarboxamide hydrochloride. Molecular docking studies have revealed key binding motifs that contribute to its affinity for specific protein targets. These findings have been corroborated by experimental data from X-ray crystallography studies, which provide high-resolution structural information about the compound-protein complexes. Such interdisciplinary approaches are pivotal for advancing our understanding of how this compound interacts within biological systems.

In conclusion, N-(pyridinylmethyl)piperidinecarboxamide hydrochloride, CAS number 1236265-65-8, represents a promising candidate for drug development due to its unique chemical properties and biological activity. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential. As our understanding of this compound deepens, it holds the promise of contributing significantly to the development of novel therapeutics addressing unmet medical needs.